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Compound of Interest

Compound Name: N-Cyclohexyl Butylone

Cat. No.: B10829016

Get Quote

Disclaimer: The following information is intended for research, scientific, and drug development

professionals only. N-Cyclohexyl Butylone is a research chemical, and its pharmacological

and toxicological properties in humans have not been fully elucidated. Standard laboratory

safety procedures should be strictly followed when handling this compound. As of the latest

review, specific in vitro or in vivo pharmacological data for N-Cyclohexyl Butylone is not

available in peer-reviewed literature. The information presented herein is based on its

classification as a synthetic cathinone, data from structurally similar analogues, and analytical

reports from forensic institutions.

Introduction
N-Cyclohexyl Butylone (also known as Cybutylone) is a novel psychoactive substance (NPS)

classified as a synthetic cathinone.[1][2] Synthetic cathinones are derivatives of cathinone, a

naturally occurring stimulant found in the Catha edulis (khat) plant.[3][4] These compounds are

structurally and pharmacologically similar to amphetamines, typically acting as central nervous

system stimulants.[3][5] N-Cyclohexyl Butylone is structurally related to butylone (a Schedule

I substance in the US) and N-cyclohexyl methylone.[6] Due to its recent emergence,

comprehensive pharmacological characterization is lacking, but its mechanism of action is

presumed to involve the modulation of monoamine transporters.[3][5] These notes provide an
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overview of its known properties, predicted pharmacological profile, and detailed protocols for

its analytical identification and in vitro characterization.

Chemical and Physical Properties
N-Cyclohexyl Butylone has been analytically characterized by forensic laboratories. Its key

properties are summarized below.

Property Value Source(s)

IUPAC Name
1-(1,3-benzodioxol-5-yl)-2-

(cyclohexylamino)butan-1-one
[2][7]

Synonyms

Cybutylone, 3,4-

Methylenedioxy-α-

Cyclohexylaminobutiophenone

[1][7]

Chemical Formula C₁₇H₂₃NO₃ [2][8]

Molecular Weight 289.4 g/mol [2][8]

Exact Mass [M+H]⁺ 290.1751 [7]

Appearance
White Crystalline Powder,

Beige Powder and Rocks
[1][2]

Solubility (as HCl)

DMF: 3 mg/ml, DMSO: 3

mg/ml, Ethanol: 1 mg/ml, PBS

(pH 7.2): insol.

[9]

Predicted Pharmacology and Mechanism of Action
As a synthetic cathinone, N-Cyclohexyl Butylone is predicted to primarily act as a monoamine

transporter inhibitor.[3][5] These transporters—dopamine (DAT), norepinephrine (NET), and

serotonin (SERT)—are responsible for the reuptake of their respective neurotransmitters from

the synaptic cleft. By inhibiting these transporters, N-Cyclohexyl Butylone would increase the

extracellular concentration and duration of action of dopamine, norepinephrine, and serotonin,

leading to stimulant effects.[3] Some cathinones act as pure reuptake inhibitors (blockers),

while others can also act as substrates, inducing non-vesicular release (releasing agents).[1]
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[10] The precise profile of N-Cyclohexyl Butylone (blocker vs. releaser) has not been

determined. In silico predictions suggest it may have effects similar to MDMA.[11]
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Figure 1. Proposed mechanism of N-Cyclohexyl Butylone at a monoamine synapse.

Quantitative Data Summary for Structural
Analogues
No quantitative pharmacological data for N-Cyclohexyl Butylone is currently available. The

following table summarizes in vitro data for its close structural analogues, butylone and

pentylone, to provide context for its potential activity. These compounds differ by the length of

the α-alkyl side chain.
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Compound Transporter Assay Type Preparation IC₅₀ (μM) Source(s)

Butylone DAT

[³H]DA

Uptake

Inhibition

Rat Brain

Synaptosome

s

0.40 ± 0.02 [1]

SERT

[³H]5-HT

Uptake

Inhibition

Rat Brain

Synaptosome

s

1.43 ± 0.16 [1]

DAT
Uptake

Inhibition

HEK-293

Cells (hDAT)
1.44 ± 0.10 [1]

SERT
Uptake

Inhibition

HEK-293

Cells

(hSERT)

24.4 ± 2.0 [1]

Pentylone DAT

[³H]DA

Uptake

Inhibition

Rat Brain

Synaptosome

s

0.12 ± 0.01 [1]

SERT

[³H]5-HT

Uptake

Inhibition

Rat Brain

Synaptosome

s

1.36 ± 0.10 [1]

DAT
Uptake

Inhibition

HEK-293

Cells (hDAT)
0.31 ± 0.07 [1]

SERT
Uptake

Inhibition

HEK-293

Cells

(hSERT)

11.7 ± 0.5 [1]

Pentedrone NET
Uptake

Inhibition

HEK-293

Cells (hNET)
0.610 [12]

DAT
Uptake

Inhibition

HEK-293

Cells (hDAT)
2.5 [12]

SERT
Uptake

Inhibition

HEK-293

Cells

(hSERT)

135 [12]
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IC₅₀ (Half-maximal inhibitory concentration) is the concentration of a drug that inhibits a

biological process by 50%. Lower values indicate higher potency. DAT: Dopamine Transporter;

SERT: Serotonin Transporter; NET: Norepinephrine Transporter; h: human.

Application Notes and Experimental Protocols
Protocol 1: In Vitro Monoamine Transporter Uptake
Inhibition Assay
This protocol describes a generalized method for determining the potency (IC₅₀) of N-
Cyclohexyl Butylone at DAT, SERT, and NET using rat brain synaptosomes or cell lines stably

expressing the human transporters (HEK-hDAT, HEK-hSERT, HEK-hNET).[13]

Objective: To quantify the ability of N-Cyclohexyl Butylone to inhibit the reuptake of

radiolabeled dopamine ([³H]DA), serotonin ([³H]5-HT), and norepinephrine ([³H]NE).

Materials:

N-Cyclohexyl Butylone HCl

Rat brain tissue (striatum for DAT, hippocampus for SERT/NET) or appropriate HEK-293 cell

lines

Radioligands: [³H]Dopamine, [³H]Serotonin, [³H]Norepinephrine

Reference inhibitors: GBR 12909 (for DAT), Fluoxetine (for SERT), Desipramine (for NET)

Krebs-HEPES buffer (pH 7.4)

Glass fiber filters (e.g., Whatman GF/B)

Scintillation vials and cocktail

Liquid Scintillation Counter

Cell harvester

Methodology:
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Synaptosome/Cell Preparation:

For synaptosomes: Homogenize fresh or frozen rat brain tissue in ice-cold sucrose buffer.

Centrifuge the homogenate at low speed to remove nuclei and debris. Pellet the

synaptosomes from the supernatant by high-speed centrifugation and resuspend in Krebs-

HEPES buffer.

For cell lines: Culture cells to ~90% confluency. On the day of the assay, gently detach

cells and resuspend in Krebs-HEPES buffer.

Assay Plate Preparation:

Prepare serial dilutions of N-Cyclohexyl Butylone (e.g., 0.1 nM to 100 µM) in buffer.

Aliquot buffer, test compound dilutions, and a saturating concentration of a reference

inhibitor (for defining non-specific uptake) into a 96-well plate.

Incubation:

Add the synaptosome or cell suspension to each well.

Pre-incubate the plate for 10-15 minutes at 25°C or 37°C.

Initiate the uptake reaction by adding the appropriate [³H]-labeled neurotransmitter (e.g.,

20 nM final concentration).

Incubate for a short period (e.g., 5-10 minutes) to measure initial uptake rates.

Termination and Harvesting:

Terminate the reaction by rapid filtration through glass fiber filters using a cell harvester.

Wash the filters rapidly with ice-cold buffer to remove unbound radioligand.

Quantification:

Place filters in scintillation vials, add scintillation cocktail, and allow to equilibrate.
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Measure the radioactivity (in counts per minute, CPM) using a liquid scintillation counter.

Data Analysis:

Calculate specific uptake by subtracting the non-specific CPM (wells with reference

inhibitor) from the total CPM.

Convert CPM values to a percentage of the control (buffer-only wells).

Plot the percent inhibition against the log concentration of N-Cyclohexyl Butylone.

Determine the IC₅₀ value using non-linear regression analysis (log[inhibitor] vs. response).

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 15 Tech Support

https://www.benchchem.com/product/b10829016/docs?utm_src=pdf-body#application-notes-and-protocols-n-cyclohexyl-butylone
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10829016?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

Prepare Cell/Synaptosome
Suspension

Prepare Serial Dilutions
of N-Cyclohexyl Butylone

Aliquot Reagents to
96-Well Plate

Pre-incubate with Cells
(10-15 min)

Add [³H]-Neurotransmitter
to Initiate Uptake

Incubate
(5-10 min)

Terminate by Rapid Filtration
(Cell Harvester)

Quantify Radioactivity
(Scintillation Counter)

Calculate % Inhibition
and Determine IC₅₀

End

Click to download full resolution via product page

Figure 2. Experimental workflow for the monoamine transporter uptake inhibition assay.
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Protocol 2: Analytical Identification by GC-MS and LC-
QTOF-MS
This protocol provides a method for the qualitative identification of N-Cyclohexyl Butylone in a

solid sample, based on published forensic reports.[7]

Objective: To confirm the chemical identity of an unknown sample suspected to be N-
Cyclohexyl Butylone.

A. Gas Chromatography-Mass Spectrometry (GC-MS)

Sample Preparation: Dissolve a small amount of the solid material in methanol.

Instrument: Standard GC-MS system.

Column: 5% Phenyl-methylpolysiloxane column (e.g., 30 m x 0.25 mm, 0.25 µm film

thickness).

Injection: 1 µL, split injection.

Inlet Temperature: 250°C.

Oven Program: Initial temp 60°C, hold for 1 min, ramp at 20°C/min to 300°C, hold for 5 min.

MS Parameters: Electron Ionization (EI) at 70 eV. Scan range 40-550 m/z.

Expected Result: Compare the resulting mass spectrum and retention time to a certified

reference standard or library data.

B. Liquid Chromatography-Quadrupole Time-of-Flight Mass Spectrometry (LC-QTOF-MS)

Sample Preparation: Prepare a dilute solution (e.g., 10 µg/mL) of the material in a suitable

mobile phase (e.g., 50:50 Methanol:Acetonitrile with 10 mM ammonium formate).[7]

Instrument: UHPLC system coupled to a QTOF mass spectrometer.[7]

Column: C18 column (e.g., Phenomenex Kinetex C18, 50 mm x 3.0 mm, 2.6 µm).[7]
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Mobile Phase:

A: 10 mM Ammonium formate, pH 3.0

B: 50:50 Methanol/Acetonitrile

Gradient: Start at 5% B, ramp to 95% B over 13 minutes.[7]

Flow Rate: 0.4 mL/min.[7]

MS Parameters:

Scan Range (TOF MS): 100-510 Da

Fragmentation: Collision Energy Spread (e.g., 35±15 eV)

Scan Range (MS/MS): 50-510 Da

Expected Result: The high-resolution mass of the protonated molecule [M+H]⁺ should

correspond to the calculated exact mass (290.1751).[7] The fragmentation pattern should

match that of a reference standard.
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Figure 3. Workflow for the analytical identification of N-Cyclohexyl Butylone.
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Safety and Handling Precautions
As the toxicological profile of N-Cyclohexyl Butylone is unknown, it should be handled as a

potentially hazardous compound.

Personal Protective Equipment (PPE): Wear a lab coat, nitrile gloves, and safety glasses at

all times.

Handling: Handle the compound in a well-ventilated area, preferably within a chemical fume

hood, to avoid inhalation of powder.

Storage: Store in a cool, dry, and secure location, away from incompatible materials. A

storage temperature of -20°C is recommended for long-term stability.[9]

Disposal: Dispose of waste according to institutional and local regulations for chemical

waste.

Conclusion
N-Cyclohexyl Butylone is a recently emerged synthetic cathinone with a presumed stimulant

mechanism of action via monoamine transporter inhibition. While detailed pharmacological

studies are absent, its structural similarity to butylone and pentylone suggests it is likely a

potent inhibitor of dopamine and serotonin reuptake. The provided protocols offer a framework

for its analytical identification and for conducting initial in vitro pharmacological characterization,

which is a critical step toward understanding its potential effects and abuse liability. Further

research is necessary to fully elucidate its pharmacological profile, metabolic fate, and

toxicological risks.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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